5-Bromo-8-methylimidazo[1,2-a]pyridine

Specification

• Molecular Formula: C8H7BrN2
• Molecular Weight: 211.06 g/mol
• IUPAC Name: 5-bromo-8-methylimidazo[1,2-a]pyridine
• Standard InChI: InChI=1S/C8H7BrN2/c1-6-2-3-7(9)11-5-4-10-8(6)11/h2-5H,1H3
• Standard InChI Key: DDJOYISGHIDELA-UHFFFAOYSA-N
• SMILES: CC1=CC=C(N2C1=NC=C2)Br
• Canonical SMILES: CC1=CC=C(N2C1=NC=C2)Br

Introduction

5-Bromo-8-methylimidazo[1,2-a]pyridine is a synthetic organic compound belonging to the imidazopyridine class, which combines the structural features of both imidazole and pyridine rings. This compound is of interest in various fields, including pharmaceuticals and materials science, due to its potential biological activities and chemical properties.

Key Identifiers:

• CAS Number: 1257294-47-5

• Molecular Formula: C₈H₇BrN₂

• Molecular Weight: 211.06 g/mol

• InChI Key: Not specified in the available sources, but can be generated using chemical structure software.

Synthesis and Applications

The synthesis of 5-Bromo-8-methylimidazo[1,2-a]pyridine typically involves multi-step reactions that form the imidazopyridine core and then introduce the bromine and methyl substituents. This compound is of interest for its potential applications in medicinal chemistry, particularly in the development of new drugs due to its structural similarity to biologically active molecules.

Applications:

• Pharmaceutical Research: Investigated for potential biological activities such as antimicrobial, anti-inflammatory, or anticancer properties.

• Materials Science: Could be used in the synthesis of advanced materials with specific optical or electronic properties.

Safety and Handling

Handling 5-Bromo-8-methylimidazo[1,2-a]pyridine requires caution due to its potential chemical hazards. Although specific hazard statements are not detailed in the available sources, compounds with similar structures often require protective measures to avoid skin contact and inhalation.

Hazard Information	Description
Signal Word	Not specified
Precautionary Statements	General laboratory precautions recommended
Hazard Statements	Not detailed, but typical for halogenated compounds

Research Directions:

• Biological Activity: Further studies are needed to explore its potential as a lead compound for drug development.

• Chemical Modifications: Investigating the effects of varying substituents on the imidazopyridine ring to enhance desired properties.